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Compound of Interest

Compound Name: Trialuminium pentanickel

Cat. No.: B15446520

These application notes provide a comprehensive protocol for the synthesis of the intermetallic
compound AlsNis via mechanical alloying. This document is intended for researchers,
scientists, and professionals in materials science and drug development who are interested in
utilizing this solid-state processing technique.

Introduction

Mechanical alloying is a versatile high-energy ball milling process used to synthesize a variety
of equilibrium and non-equilibrium phases, including intermetallic compounds. The process
involves repeated welding, fracturing, and re-welding of powder particles, leading to atomic-
level mixing and the formation of new phases. AlsNis, an aluminum-nickel intermetallic, is of
interest for various applications due to its specific mechanical and thermal properties. This
protocol outlines the key parameters and procedures for its synthesis.

Experimental Protocols
Starting Materials and Stoichiometry

The synthesis of AlsNis requires high-purity elemental powders of aluminum (Al) and nickel (Ni).
To achieve the target stoichiometry, the powders must be mixed in the correct atomic and
weight percentages.

Calculation of Stoichiometric Composition:

The atomic ratio for AlsNis is 3 atoms of Al to 5 atoms of Ni.
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o Atomic Percentage (at%):
o Al: (3/(3+5))*100% = 37.5 at%
o Ni: (5/(3 +5)) * 100% = 62.5 at%
» Weight Percentage (wt%):

o Assuming atomic weights: Al = 26.98 g/mol , Ni = 58.69 g/mol

o

Weight of Al portion: 3 * 26.98 = 80.94

[¢]

Weight of Ni portion: 5 * 58.69 = 293.45

[¢]

Total weight: 80.94 + 293.45 = 374.39

o

Al (Wt%): (80.94 / 374.39) * 100% = 21.62 Wt%

o

Ni (Wt%): (293.45/ 374.39) * 100% = 78.38 wt%
Protocol for Powder Preparation:

o Accurately weigh the high-purity Al and Ni powders according to the calculated weight
percentages.

o Handle the powders in an inert atmosphere (e.g., an argon-filled glovebox) to prevent
oxidation.

e Thoroughly mix the powders before loading them into the milling vial.

Mechanical Alloying Procedure

The mechanical alloying process is performed using a high-energy planetary ball mill. The key
parameters that influence the synthesis are milling time, ball-to-powder ratio (BPR), milling
speed, and the use of a process control agent (PCA).

Table 1: Mechanical Alloying Parameters for AlsNis Synthesis
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Parameter

Recommended
Range

Starting Point

Notes

Milling Speed

200 - 400 RPM

300 RPM

Higher speeds
increase the energy
input but can lead to

excessive heating.

Ball-to-Powder Ratio
(BPR)

10:1 - 20:1

151

A higher BPR
generally leads to a

faster reaction rate.

Milling Time

10 - 60 hours

See below

The optimal time
needs to be
determined
experimentally by
analyzing the product

at different intervals.

Process Control Agent
(PCA)

1-2wt%

1.5 wt% Toluene

Prevents excessive
cold welding of the
powder particles.
Toluene is a common
PCA for Al-Ni

systems.[1]

Milling Atmosphere

Inert Gas (Argon)

Argon

Prevents oxidation of
the powders during

milling.

Hardened Steel or

To minimize

contamination from

Milling Vials and Balls ) Tungsten Carbide
Tungsten Carbide

the milling media.

Protocol for Mechanical Alloying:

o Load the mixed Al and Ni powders along with the milling balls into the milling vial inside an
inert atmosphere glovebox.
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o Add the appropriate amount of the process control agent (e.g., toluene).
o Seal the vial tightly to maintain the inert atmosphere.

e Mount the vial in the planetary ball mill.

o Set the desired milling speed and start the milling process.

e |tis advisable to run the mill with intermittent breaks (e.g., 30 minutes of milling followed by a
15-minute pause) to prevent excessive heating of the vials.

o Stop the milling at predetermined intervals (e.g., 5, 10, 20, 40, 60 hours) to collect small
amounts of powder for characterization. This will allow for the monitoring of the phase
evolution.

Characterization of the Synthesized Powder

The resulting powder should be characterized to confirm the formation of the AlsNis phase and
to determine its structural and morphological properties.

Table 2: Characterization Techniques and Expected Observations
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Expected Observations for

Technique Parameter Measured .
AlsNis

The gradual disappearance of
elemental Al and Ni peaks and
) o ) the emergence of peaks
_ _ Phase identification, crystallite ] ]
X-Ray Diffraction (XRD) ) ) ) corresponding to the AlsNis
size, lattice strain _ .
phase. Peak broadening will
indicate the formation of a

nanocrystalline structure.

Observation of changes in
particle shape and size with
milling time. Initially, flattened,
and layered particles are

Scanning Electron Microscopy Particle morphology, size, and expected, which evolve into

(SEM) elemental distribution more equiaxed and refined
particles. Energy Dispersive X-
ray Spectroscopy (EDS) can
confirm the elemental

composition.

High-resolution imaging can
reveal the nanocrystalline
Transmission Electron Nanostructure, crystallite size, nature of the powder. SAD
Microscopy (TEM) selected area diffraction (SAD)  patterns can be used to
confirm the crystal structure of
the AlsNis phase.

Protocol for X-Ray Diffraction (XRD) Analysis:

e Mount a small amount of the milled powder on a sample holder.

o Perform XRD analysis using a diffractometer with Cu Ka radiation.

e Scan a 20 range of 20° to 100° with a step size of 0.02°.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15446520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

» Analyze the resulting diffraction patterns to identify the phases present by comparing them

with standard diffraction data for Al, Ni, and Al-Ni intermetallics.

» Calculate the crystallite size and lattice strain from the peak broadening using the

Williamson-Hall method.

Protocol for Scanning Electron Microscopy (SEM) Analysis:

Data Presentation

The following table summarizes the expected evolution of key quantitative parameters during

Disperse a small amount of the powder on a carbon stub.

Sputter-coat the sample with a conductive material (e.g., gold or carbon) if necessary.
Observe the powder morphology under the SEM at various magnifications.

Perform EDS analysis on different particles to check for compositional homogeneity.

the mechanical alloying process for the synthesis of AlsNis. These values are indicative and

should be determined experimentally.

Table 3: Expected Evolution of Structural Parameters with Milling Time

Milling Time Predominant Average Crystallite . .
. Lattice Strain (%)

(hours) Phases Size (nm)
0 Al, Ni > 100 ~0

Al, Ni, Al(Ni) solid
10 ) 30-50 0.2-04

solution

Al, Ni, AI(Ni), AlzNis
20 20-30 04-0.6

(traces)
40 AlsNis, residual Al/Ni 15-25 0.6-0.8
60 AlzNis 10-20 >0.8
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Visualizations
Experimental Workflow

The following diagram illustrates the overall workflow for the synthesis and characterization of
AlsNis via mechanical alloying.
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Caption: Experimental workflow for AlsNis synthesis.
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Parameter Relationships

This diagram illustrates the logical relationship between the key mechanical alloying

parameters and the final characteristics of the synthesized powder.
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Caption: Key parameter relationships in mechanical alloying.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Mechanical
Alloying Synthesis of AlzsNis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15446520#mechanical-alloying-protocol-for-al3ni5-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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